Cas no 13298-29-8 ((Diethyl-phosphinoyl)-acetonitrile)

• Product Name: (Diethyl-phosphinoyl)-acetonitrile
• CAS No: 13298-29-8
• MF: C₆H₁₂NOP
• MW: 145.139342308044
• CID: 86905
• PubChem ID: 14626973
• Update Time: 2025-04-18

(Diethyl-phosphinoyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (Diethyl-phosphinoyl)-acetonitrile
• 2-diethylphosphorylacetonitrile
• Acetonitrile,2-(diethylphosphinyl)-
• AG-D-67156
• AGN-PC-00211X
• Ambcb5116251
• CTK4B8277
• diethylphosphinoylacetonitrile
• DTXSID80562378
• 13298-29-8
• 2-(DIETHYLPHOSPHORYL)ACETONITRILE
• SCHEMBL11572792
• (Diethylphosphoryl)acetonitrile
• diethylcyanomethylphosphine oxide

• Inchi： 1S/C6H12NOP/c1-3-9(8,4-2)6-5-7/h3-4,6H2,1-2H3
• InChI Key： LBBBOPDONYALJU-UHFFFAOYSA-N
• SMILES： P(CC#N)(CC)(CC)=O

Computed Properties

• Exact Mass: 145.06576
• Monoisotopic Mass: 145.065651004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86
• LogP: 1.91288